Cas no 89032-88-2 (3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide)

• Product Name: 3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide
• CAS No: 89032-88-2
• MF: C₄H₄N₄O₃
• MW: 156.099559783936
• CID: 3178311
• PubChem ID: 13266670
• Update Time: 2025-11-05

3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2,4-TRIAZINE-6-CARBOXAMIDE, 2,3,4,5-TETRAHYDRO-3,5-DIOXO-
• dihydroxy-1,2,4-triazine-6-carboxamide
• SCHEMBL18291161
• EN300-122696
• SCHEMBL5271043
• 3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide
• CS-0225103
• 89032-88-2
• CBMHAOUAWFJPHF-UHFFFAOYSA-N
• 3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide

• Inchi： 1S/C4H4N4O3/c5-2(9)1-3(10)6-4(11)8-7-1/h(H2,5,9)(H2,6,8,10,11)
• InChI Key： CBMHAOUAWFJPHF-UHFFFAOYSA-N
• SMILES： O=C1C(C(N)=O)=NNC(N1)=O

Computed Properties

• Exact Mass: 156.02834000Da
• Monoisotopic Mass: 156.02834000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 114Ų

Additional information on 3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide

3,5-Dioxo-2,3,4,5-Tetrahydro-1,2,4-Triazine-6-Carboxamide (CAS No. 89032-88-2): A Comprehensive Overview

The compound 3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide, identified by the CAS Registry Number 89032-88-2, is a notable organic compound with significant applications in various fields. This compound belongs to the class of heterocyclic compounds and exhibits unique chemical properties due to its triazine ring structure. Recent studies have highlighted its potential in pharmaceuticals and agrochemicals.

The molecular structure of 3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide consists of a six-membered triazine ring with two oxygen atoms at positions 3 and 5. The presence of a carboxamide group at position 6 further enhances its functional versatility. This configuration allows the compound to participate in various chemical reactions and interactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods for its preparation using multi-component reactions. These methods not only improve yield but also reduce production costs. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach involving the reaction of amines with carbonyl compounds under specific conditions.

In terms of applications, 3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to form stable bonds with other functional groups makes it an ideal candidate for drug design. Additionally, it has been explored as a potential herbicide due to its ability to inhibit specific enzymes involved in plant growth.

Another area of interest is its role in material science. Researchers have investigated its use as a building block for constructing advanced materials such as polymers and nanomaterials. Its unique electronic properties make it suitable for applications in electronics and optoelectronics.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the triazine ring plays a crucial role in stabilizing reactive intermediates during chemical transformations.

In conclusion, 3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide (CAS No. 89032-88-2) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to attract the attention of researchers worldwide.